Cas no 1702848-47-2 (4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide
• CAS No: 1702848-47-2
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 6034068
• PubChem ID: 107345431
• Update Time: 2025-06-11

4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-1-acetamide, 4-amino-3-(aminocarbonyl)-N-methyl-
• 4-Amino-1-[(methylcarbamoyl)methyl]-1H-pyrazole-3-carboxamide
• EN300-1109119
• 1702848-47-2

• Inchi： 1S/C7H11N5O2/c1-10-5(13)3-12-2-4(8)6(11-12)7(9)14/h2H,3,8H2,1H3,(H2,9,14)(H,10,13)
• InChI Key： UWGHCDLTFGYZCG-UHFFFAOYSA-N
• SMILES： N1(CC(NC)=O)C=C(N)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 197.09127461g/mol
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 542.3±40.0 °C(Predicted)
• pka: 14.97±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide (CAS No. 1702848-47-2)

4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amide derivative has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound’s molecular structure, featuring a pyrazole core with substituents that include an amino group, a methylcarbamoyl moiety, and a carboxamide group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The chemical identity of CAS No. 1702848-47-2 is well-documented in the scientific literature, providing researchers with a precise reference for synthesis, characterization, and application. The pyrazole ring is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide enhances its reactivity and adaptability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide and biological targets. These studies have highlighted the compound’s potential as an inhibitor or modulator of various enzymatic pathways. For instance, the amino group and carbamoyl moiety can participate in hydrogen bonding interactions, while the pyrazole ring can engage in hydrophobic or π-stacking interactions with protein surfaces. Such insights are crucial for designing derivatives with enhanced binding affinity and selectivity.

The synthesis of 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing the environmental impact and cost associated with their production. Researchers have also explored green chemistry principles to develop more sustainable synthetic routes for this compound.

In the context of drug discovery, 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide has been investigated for its potential therapeutic effects in various diseases. Preclinical studies have demonstrated its activity against pathogens such as bacteria and fungi by interfering with essential metabolic pathways. Additionally, the compound’s structural features make it a promising candidate for developing treatments against inflammatory conditions and neurological disorders. The pyrazole core has been shown to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes.

The pharmacokinetic profile of 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide is another critical aspect that influences its clinical applicability. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro and in vivo models. These evaluations have provided insights into how the compound behaves within biological systems, guiding efforts to optimize its bioavailability and reduce potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolites and degradation products.

The role of 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide in combinatorial therapy is also an area of active research. By pairing this compound with other drugs that target different pathways, researchers aim to enhance therapeutic efficacy while minimizing resistance development. Computational algorithms have been developed to predict synergistic interactions between 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide and existing treatments, providing a data-driven approach to drug combination strategies.

The regulatory landscape for CAS No. 1702848-47-2 ensures that its production and use comply with international safety standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee the quality and consistency of the compound across batches. Regulatory agencies conduct rigorous inspections to verify that synthetic processes are environmentally sustainable and that final products meet purity requirements for pharmaceutical applications.

The future prospects for 4-amino-1-(methylcarbamoyl)methyl-1H-pyrazole-3-carboxamide are promising, with ongoing research exploring novel derivatives and applications. Innovations in synthetic methodologies may lead to more efficient production techniques, while advancements in biotechnology could expand its use in personalized medicine. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality.